Cas no 2018516-38-4 (3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine
• CAS No: 2018516-38-4
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6153349
• PubChem ID: 165500179
• Update Time: 2025-07-22

3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine
• 2018516-38-4
• EN300-1152170

• Inchi： 1S/C10H15N3/c1-13-9(11)5-8(12-13)10-4-2-3-7(10)6-10/h5,7H,2-4,6,11H2,1H3
• InChI Key： LJQXMGMFLVJWPE-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1C)C12CCCC1C2

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine (CAS No. 2018516-38-4)

3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine is a specialized organic compound with a unique bicyclic structure, making it a subject of interest in pharmaceutical and agrochemical research. Its CAS number, 2018516-38-4, serves as a critical identifier for researchers and regulatory bodies. The compound's molecular framework combines a bicyclo[3.1.0]hexane moiety with a 1-methyl-1H-pyrazol-5-amine group, offering potential applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern scientific advancements.

The growing demand for novel heterocyclic compounds in medicinal chemistry has spotlighted derivatives like 3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine. Researchers are particularly intrigued by its potential as a bioactive scaffold, which could address challenges in targeting neurological and inflammatory pathways. Recent studies highlight its role in modulating enzyme activity, aligning with trends in precision medicine and personalized therapeutics. Additionally, its stability under physiological conditions makes it a candidate for prodrug development.

From a synthetic perspective, the compound's bicyclo[3.1.0]hexane core presents both opportunities and challenges. Chemists employ advanced techniques such as catalyzed cycloadditions and ring-closing metathesis to construct this motif efficiently. The pyrazole-amine functionality further enhances its versatility, enabling derivatization for structure-activity relationship (SAR) studies. These methods align with the industry's shift toward green chemistry and atom-economical processes, reducing environmental impact while maintaining yield efficiency.

In the context of drug discovery, 3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine has been explored for its ligand-binding affinity to G-protein-coupled receptors (GPCRs). Its structural rigidity may improve selectivity, a key focus in developing next-generation therapeutics with fewer off-target effects. Computational modeling and high-throughput screening have accelerated its evaluation, reflecting the integration of AI-driven drug design in modern research pipelines.

Beyond pharmaceuticals, this compound's agrochemical potential is gaining traction. Its bicyclic system could serve as a template for crop protection agents, addressing global concerns about food security and sustainable agriculture. Researchers are investigating its interactions with plant enzymes, aiming to develop eco-friendly pesticides with minimal resistance risks. Such applications resonate with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 2 (Zero Hunger) and SDG 12 (Responsible Consumption).

Analytical characterization of CAS No. 2018516-38-4 relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools confirm its purity and stereochemistry, which are vital for regulatory compliance and industrial scaling. The compound's logP and solubility profiles are also scrutinized to optimize formulation strategies, a recurring theme in pharmacokinetic optimization discussions.

As the scientific community prioritizes intellectual property protection, patents involving 3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine have surged. Innovators are filing claims around its novel derivatives and delivery systems, underscoring its commercial viability. Concurrently, open-access platforms like PubChem and Reaxys provide collaborative spaces for data sharing, accelerating breakthroughs.

In summary, 3-{bicyclo[3.1.0]hexan-1-yl}-1-methyl-1H-pyrazol-5-amine exemplifies the intersection of structural innovation and applied science. Its multifaceted applications—from central nervous system (CNS) drug candidates to agricultural solutions—position it as a compound of enduring significance. Future research will likely explore its polypharmacology and formulation technologies, ensuring its relevance in an era of translational research and cross-disciplinary collaboration.